Cas no 1261641-24-0 (5'-Chloro-3'-nitro-2,3,4,5,6-pentafluorobiphenyl)

• Product Name: 5'-Chloro-3'-nitro-2,3,4,5,6-pentafluorobiphenyl
• CAS No: 1261641-24-0
• MF: C₁₂H₃ClF₅NO₂
• MW: 323.602739572525
• CID: 4990337
• Update Time: 2025-10-29

5'-Chloro-3'-nitro-2,3,4,5,6-pentafluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Chloro-3'-nitro-2,3,4,5,6-pentafluorobiphenyl

• Inchi： 1S/C12H3ClF5NO2/c13-5-1-4(2-6(3-5)19(20)21)7-8(14)10(16)12(18)11(17)9(7)15/h1-3H
• InChI Key： XAXAIXGVZKNKJY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=C(C(=C(C=1F)F)F)F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 382
• XLogP3: 4.5
• Topological Polar Surface Area: 45.8

Additional information on 5'-Chloro-3'-nitro-2,3,4,5,6-pentafluorobiphenyl

Professional Introduction to 5'-Chloro-3'-nitro-2,3,4,5,6-pentafluorobiphenyl (CAS No. 1261641-24-0)

5'-Chloro-3'-nitro-2,3,4,5,6-pentafluorobiphenyl, with the CAS number 1261641-24-0, is a fluorinated biphenyl derivative that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their unique structural and electronic properties, making them valuable in various applications ranging from material science to drug development.

The molecular structure of 5'-Chloro-3'-nitro-2,3,4,5,6-pentafluorobiphenyl features a biphenyl core substituted with fluorine atoms and functional groups such as a chlorine atom at the 5' position and a nitro group at the 3' position. The presence of these fluorine atoms enhances the lipophilicity and metabolic stability of the compound, while the chlorine and nitro groups introduce specific electronic and steric effects that can be exploited in molecular design.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their potential applications in medicinal chemistry. The fluorine atom is known to influence the pharmacokinetic properties of drugs by affecting solubility, metabolic stability, and binding affinity. For instance, fluoroaromatics have been shown to improve the bioavailability of therapeutic agents by reducing hydrolysis and increasing resistance to enzymatic degradation.

The synthesis of 5'-Chloro-3'-nitro-2,3,4,5,6-pentafluorobiphenyl involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to construct the complex biphenyl framework efficiently. The introduction of fluorine atoms into the aromatic ring is particularly challenging due to their high reactivity and tendency to undergo side reactions.

One of the key areas where 5'-Chloro-3'-nitro-2,3,4,5,6-pentafluorobiphenyl has shown promise is in the development of novel agrochemicals. Fluorinated biphenyls exhibit enhanced pesticidal activity due to their ability to interact strongly with biological targets in pests. Research has demonstrated that compounds with similar structures can disrupt essential metabolic pathways in insects, leading to effective pest control.

The pharmaceutical industry has also explored the potential of 5'-Chloro-3'-nitro-2,3,4,5,6-pentafluorobiphenyl as a lead compound for drug discovery. Its unique structural features make it a versatile scaffold for designing molecules with specific biological activities. For example, modifications at the positions of chlorine and nitro groups can alter the binding properties of the compound to target enzymes or receptors. This flexibility allows researchers to fine-tune the pharmacological profile of potential drugs.

In addition to its applications in agrochemicals and pharmaceuticals, 5'-Chloro-3'-nitro-2,3,4,5,6-pentafluorobiphenyl has been investigated for its potential use in materials science. Fluorinated aromatic compounds are known for their excellent thermal stability and electronic properties, making them suitable for use in organic light-emitting diodes (OLEDs), semiconductors, and other advanced materials.

The latest research on 5'-Chloro-3'-nitro-2,3,4,5,6-pentafluorobiphenyl has focused on understanding its mechanism of action in biological systems. Studies have revealed that this compound can modulate various signaling pathways by interacting with specific proteins and enzymes. These findings provide valuable insights into its potential therapeutic applications and help guide further optimization efforts.

The synthesis and application of 5'-Chloro-3'-nitro-2,3,4,5,6-pentafluorobiphenyl also highlight the importance of green chemistry principles in modern research. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce environmental impact. Techniques such as catalytic hydrogenation and solvent-free reactions have been explored to improve the efficiency and eco-friendliness of chemical processes.

In conclusion, 5'-Chloro-3'-nitro-2',3',4',5',6'-pentrafluorobiphenyl (CAS No. 1261641-24-0) is a multifaceted compound with significant potential in various scientific fields. Its unique structural features make it a valuable tool for researchers working on agrochemicals、pharmaceuticals、and advanced materials. As our understanding of its properties continues to grow，we can expect further innovative applications to emerge from this fascinating molecule.